Cas no 2097936-14-4 (N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide)

• Product Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide
• CAS No: 2097936-14-4
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• CID: 5473611
• PubChem ID: 126850375
• Update Time: 2025-07-23

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide
• AKOS032456299
• 2097936-14-4
• F5857-6712
• N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)oxamide

• Inchi： 1S/C16H20N2O3/c1-12-6-5-7-13(10-12)18-15(20)14(19)17-11-16(21)8-3-2-4-9-16/h3,5-8,10,21H,2,4,9,11H2,1H3,(H,17,19)(H,18,20)
• InChI Key： ATPQVGCLSFKZEW-UHFFFAOYSA-N
• SMILES： OC1(C=CCCC1)CNC(C(NC1C=CC=C(C)C=1)=O)=O

Computed Properties

• Exact Mass: 288.14739250g/mol
• Monoisotopic Mass: 288.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.4Ų

Additional information on N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide

Introduction to N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide (CAS No. 2097936-14-4)

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide is a sophisticated organic compound characterized by its intricate molecular structure. This compound, identified by the CAS number 2097936-14-4, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique chemical properties and potential applications. The molecular framework of this compound incorporates a cyclohexene ring substituted with a hydroxyl group, linked to a methyl group, which is further connected to an ethanediamide moiety. This structural arrangement imparts distinct reactivity and functionality, making it a subject of interest for various scientific investigations.

The compound's structure is further embellished by the presence of a 3-methylphenyl group, which introduces aromaticity and potential electronic effects that can influence its interactions with biological targets. This combination of features makes N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide a versatile molecule that could be explored in multiple domains, including medicinal chemistry and materials science.

In recent years, there has been a surge in research focused on developing novel molecules with tailored properties for therapeutic applications. The unique structural motifs present in N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide have positioned it as a candidate for further investigation in drug discovery efforts. Specifically, the cyclohexene ring with a hydroxyl substituent is known to exhibit interesting pharmacological properties, including the potential for hydrogen bonding interactions with biological receptors. These interactions are crucial for modulating the activity of enzymes and receptors, which are key targets in many therapeutic strategies.

The incorporation of the 3-methylphenyl group adds another layer of complexity to the compound's behavior. Aromatic rings are frequently found in biologically active molecules due to their ability to engage in π-stacking interactions and other non-covalent binding events. These interactions can significantly influence the binding affinity and selectivity of a compound towards its target, making them valuable features in drug design. The presence of both hydrophobic aromatic and hydrophilic amide functionalities in N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide suggests that it may exhibit balanced solubility characteristics, which is often desirable for pharmaceutical candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide might interact with various biological targets. These studies have begun to reveal potential therapeutic applications for this compound, particularly in the context of modulating enzyme activity and receptor binding.

One area where this compound shows promise is in the development of novel antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has necessitated the discovery of new therapeutic strategies. The unique structural features of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide could make it an effective candidate for inhibiting bacterial enzymes or disrupting essential bacterial processes. Preliminary studies have suggested that compounds with similar structural motifs may exhibit potent antimicrobial activity, although further research is needed to confirm these findings.

In addition to its potential antimicrobial applications, N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide may also find utility in other therapeutic areas. For instance, its ability to engage in hydrogen bonding and π-stacking interactions could make it a valuable scaffold for developing compounds that target neurological disorders or inflammatory conditions. The precise tuning of its molecular properties through structural modifications could lead to the identification of novel bioactive molecules with improved efficacy and selectivity.

The synthesis of N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation have been instrumental in assembling the various fragments that constitute this compound. The successful synthesis not only demonstrates the synthetic chemist's ability to manipulate complex molecular architectures but also opens up possibilities for exploring derivatives with enhanced properties.

The future prospects for N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-N'-(3-methylphenyl)ethanediamide are promising, given its unique structural features and potential biological activities. Continued research into this compound will likely uncover new applications and refine our understanding of its mechanism of action. As computational tools become more sophisticated and synthetic techniques advance, the possibility of developing novel derivatives with tailored properties will only increase.

In conclusion, N-[(1-hydroxycyclohex-2-en-1-yl)methyl] [N'(3-methylphenyl)ethanediamide] (CAS No.2097936^-14-4) represents a significant advancement in the field of chemical biology. Its intricate structure and multifaceted functionality make it a valuable candidate for further exploration in drug discovery and materials science. As research progresses, this compound is expected to contribute substantially to our understanding of biological processes and provide new avenues for therapeutic intervention.